Broussonetine A

• Molecular Formula: C19H29NO8
• Molecular Weight: 399.4 g/mol
• InChI: InChI=1S/C19H29NO8/c1-11-9-19(26,12(2)21)17(24)28-14-6-8-20(4)7-5-13(15(14)22)10-27-16(23)18(11,3)25/h5,11-12,14,21,25-26H,6-10H2,1-4H3
• InChIKey: OCDRLZFZBHZTKQ-UHFFFAOYSA-N

Broussonetine A Technical Baseline

Broussonetine A (CAS 173220-07-0, molecular formula C24H45NO10, molecular weight 507.61) is a naturally occurring pyrrolidine alkaloid originally isolated from the branches of Broussonetia kazinoki Sieb. (Moraceae) [1]. Structurally, it is characterized as 2β-hydroxymethyl-3β-hydroxy-5α-(10-oxo-13-hydroxytridecyl)-pyrrolidine-4-O-β-D-glucopyranoside [1], featuring a polyhydroxylated pyrrolidine core with a C13 lipophilic side chain and a β-D-glucopyranosyl moiety. Broussonetine A belongs to the broussonetine family of approximately 39 lipophilic pyrrolidine alkaloids [2] and functions primarily as a glycosidase inhibitor, with demonstrated activity against α-glucosidase, β-glucosidase, β-galactosidase, and β-mannosidase [3].

Natural iminosugar alkaloid from Broussonetia kazinoki

Multi-glycosidase inhibitor profile: α/β-glucosidase, β-galactosidase, β-mannosidase

4-O-β-D-Glucopyranoside scaffold; glycosylation-dependent activity

• [1] Shibano M, Kitagawa S, Nakamura S, Akazawa N, Kusano G. Studies on the constituents of Broussonetia species. II. Six new pyrrolidine alkaloids, broussonetine A, B, E, F and broussonetinine A and B, as inhibitors of glycosidases from Broussonetia kazinoki Sieb. Chem Pharm Bull (Tokyo). 1997;45(4):700-705. View Source
• [2] Fábianová D, Pončáková T, Martinková M, Fábian M, Fabišíková M, Pilátová MB, et al. A straightforward approach toward cytotoxic pyrrolidine alkaloids: Novel analogues of natural broussonetines. Tetrahedron. 2021;96:132380. View Source
• [3] Shibano M, Kitagawa S, Nakamura S, Akazawa N, Kusano G. Six new pyrrolidine alkaloids, broussonetine A, B, E, F and broussonetinine A and B, as inhibitors of glycosidases from Broussonetia kazinoki Sieb. Chem Pharm Bull. 1997;45:700-705. View Source

Broussonetine A Non-Substitutable Profile

Generic substitution among pyrrolidine alkaloid glycosidase inhibitors is not scientifically justifiable due to substantial inter-compound variation in enzyme selectivity profiles, inhibitory potency, and stereochemical configuration. Within the broussonetine family alone, compounds differ markedly in their glycosidase inhibition spectra: broussonetine A (as its aglycone form broussonetine E, compound 3) strongly inhibits α-glucosidase, β-glucosidase, β-galactosidase, and β-mannosidase, whereas structurally related broussonetinine A and B (compounds 5 and 6) selectively inhibit only β-galactosidase and α-mannosidase [1]. Furthermore, stereochemical inversion can completely alter enzyme targeting—ent-broussonetine I potently inhibits α-glucosidase (IC50 = 0.33 μM) while natural broussonetine I targets β-glucosidase (IC50 = 2.9 μM) [2]. Additionally, the β-D-glucopyranosyl moiety present in broussonetine A distinguishes it from aglycone analogues in solubility, bioavailability, and potential recognition by carbohydrate transporters [3]. These documented differences in target enzyme engagement and molecular recognition preclude simple substitution without experimental validation.

Aglycone Replacement

Broussonetinine aglycones lack α/β-glucosidase inhibition entirely, narrowing enzyme target scope.

Mono-Selective Analogs

Broussonetine I inhibits only β-glucosidase; ent-broussonetine I only α-glucosidase, not both.

Side-Chain & Glucosylation

Oxidation state (10-oxo) and glucopyranoside presence dictate target engagement; not interchangeable.

• [1] Shibano M, Kitagawa S, Nakamura S, Akazawa N, Kusano G. Studies on the constituents of Broussonetia species. II. Six new pyrrolidine alkaloids, broussonetine A, B, E, F and broussonetinine A and B, as inhibitors of glycosidases from Broussonetia kazinoki Sieb. Chem Pharm Bull (Tokyo). 1997;45(4):700-705. View Source
• [2] Zhao H, Kato A, Jia YM, et al. Total synthesis and glycosidase inhibition of broussonetine I and J(2). J Org Chem. 2013;78(16):7896-7902. View Source
• [3] Tsukamoto D, Shibano M, Kusano G. The biosynthesis of broussonetines: origin of the carbon skeleton. Chem Pharm Bull. 2001;49(4):504-506. View Source

Broussonetine A Comparative Evidence

Broad-Spectrum Glycosidase Inhibition vs. Aglycones

Broussonetine A demonstrates quantifiable α-glucosidase inhibitory activity with an IC50 of 0.530 mg/mL, directly compared to two co-isolated broussonetinine analogues (broussonetinine A and B) from the same Broussonetia papyrifera bark extract under identical assay conditions. The data reveal that broussonetinine A (IC50 = 0.445 mg/mL) and broussonetinine B (IC50 = 0.460 mg/mL) exhibit marginally higher potency than broussonetine A in this specific α-glucosidase inhibition assay [1].

Inhibition Spectrum

Head-to-head

Broussonetine A: strong α-Glu, β-Glu, β-Gal, β-Man / Aglycones: only β-Gal, α-Man

Glucopyranoside essential for multi-enzyme engagement

Aglycone substitution removes α/β-glucosidase activity

Evidence Dimension	α-Glucosidase inhibitory activity (IC50)
Target Compound Data	0.530 mg/mL
Comparator Or Baseline	Broussonetinine A (IC50 = 0.445 mg/mL); Broussonetinine B (IC50 = 0.460 mg/mL)
Quantified Difference	Broussonetine A is 1.19-fold less potent than broussonetinine A; 1.15-fold less potent than broussonetinine B in this specific α-glucosidase assay
Conditions	α-Glycosidase inhibition assay using compounds isolated from ethanolic extracts of Broussonetia papyrifera bark via solvent extraction and column chromatography [1]

Why This Matters

This direct intra-study comparison provides validated benchmark potency data essential for researchers evaluating broussonetine A against its closest naturally co-occurring analogues for α-glucosidase-targeted studies, enabling informed selection based on documented relative activity rather than extrapolation.

• [1] Bao L, Cui WF, Yu JP, Yu K, Wang MK. Chemical constituents with α-glycosidase inhibiting activity from the bark of Broussonetia papyrifera. Nat Prod Res Dev. 2011;23(6):934-936. View Source

α-Glucosidase Inhibition Potency Comparison

While direct total synthesis data for broussonetine A remains limited in the primary literature, cross-study comparison of synthetic routes to structurally related broussonetines reveals meaningful differentiation. The total synthesis of broussonetine I and J2, which share the pyrrolidine core structure with broussonetine A but differ in side chain functionalization and stereochemistry, requires 18 and 16 synthetic steps respectively, achieving overall yields of 18% and 19% starting from R-glyceraldehyde [1]. These extended synthetic sequences present significant barriers to scalable production. In contrast, broussonetine A is routinely obtained via direct extraction and purification from Broussonetia species using established chromatographic methods, with commercial suppliers offering HPLC-purified material at ≥98% purity [2]. The extractive sourcing route eliminates multi-step stereoselective synthesis requirements.

α-Glucosidase IC₅₀

Head-to-head

Broussonetine A: 0.530 mg/mL; aglycones A/B: 0.445/0.460 mg/mL

Aglycones marginally more potent in this assay, but lose β-glucosidase activity

Saccharomyces cerevisiae α-glucosidase; IC₅₀ comparison only

Evidence Dimension	Synthetic complexity and commercial availability
Target Compound Data	Natural product obtained via extraction from Broussonetia species; commercially available at ≥98% HPLC purity [2]
Comparator Or Baseline	Broussonetine I (18 steps, 18% overall yield); Broussonetine J2 (16 steps, 19% overall yield) via total synthesis [1]
Quantified Difference	Broussonetine A avoids 16-18 synthetic steps required for structurally related broussonetine analogues; natural abundance enables extractive sourcing versus multi-step total synthesis
Conditions	Comparison based on published synthetic routes for broussonetine I/J2 versus established extraction/isolation protocols for broussonetine A from Broussonetia species

Why This Matters

For procurement planning, the extractive availability of broussonetine A translates to reduced lead time and lower cost compared to analogues requiring complex total synthesis, while still providing sufficient material for in vitro and mechanistic studies.

• [1] Zhao H, Kato A, Jia YM, et al. Total synthesis and glycosidase inhibition of broussonetine I and J(2). J Org Chem. 2013;78(16):7896-7902. View Source
• [2] Bao L, Cui WF, Yu JP, Yu K, Wang MK. Chemical constituents with α-glycosidase inhibiting activity from the bark of Broussonetia papyrifera. Nat Prod Res Dev. 2011;23(6):934-936. View Source

Dual α/β-Glucosidase vs. Mono-Selective Analogs

Broussonetine A is definitively characterized as an O-β-D-glucopyranoside (2β-hydroxymethyl-3β-hydroxy-5α-(10-oxo-13-hydroxytridecyl)-pyrrolidine-4-O-β-D-glucopyranoside), distinguishing it structurally from its aglycone counterparts broussonetinine A and B, as well as from broussonetine E and F which lack the glucopyranosyl moiety [1]. Within the broussonetine family, the presence or absence of the carbohydrate moiety fundamentally alters the enzyme inhibition profile: compounds 3 and 4 (broussonetine E and F, aglycones) exhibit strong inhibition of α-glucosidase, β-glucosidase, β-galactosidase, and β-mannosidase, whereas the O-glycosides broussonetinine A and B (compounds 5 and 6) show restricted inhibition to only β-galactosidase and α-mannosidase [1]. This class-level pattern establishes that glycosylation status directly modulates enzyme selectivity.

Dual α/β Inhibition

Reported

Broussonetine A inhibits α/β-glucosidase; broussonetine I: β-only (IC₅₀ 2.9 μM)

Dual-target profile differentiates from mono-selective analogs

Cross-study; no μM IC₅₀ for Broussonetine A available

Evidence Dimension	Glycosidase inhibition spectrum based on glycosylation status
Target Compound Data	O-β-D-glucopyranoside (glycosylated pyrrolidine alkaloid)
Comparator Or Baseline	Aglycones (broussonetine E and F, compounds 3 and 4): inhibit α-glucosidase, β-glucosidase, β-galactosidase, β-mannosidase; O-glycosides (broussonetinine A and B, compounds 5 and 6): inhibit only β-galactosidase and α-mannosidase [1]
Quantified Difference	Glycosylation correlates with narrowed enzyme selectivity profile; aglycones exhibit broader glycosidase inhibition (4 enzyme targets vs. 2 for glycosides)
Conditions	Enzymatic inhibition assays as reported in Shibano et al., Chem Pharm Bull 1997 [1]

Why This Matters

Procurement of broussonetine A versus its aglycone analogues should be guided by the target enzyme of interest—the O-glycoside structure may confer distinct molecular recognition properties, solubility characteristics, and potential interactions with carbohydrate-binding proteins that aglycones cannot replicate.

• [1] Shibano M, Kitagawa S, Nakamura S, Akazawa N, Kusano G. Studies on the constituents of Broussonetia species. II. Six new pyrrolidine alkaloids, broussonetine A, B, E, F and broussonetinine A and B, as inhibitors of glycosidases from Broussonetia kazinoki Sieb. Chem Pharm Bull (Tokyo). 1997;45(4):700-705. View Source

Glucopyranoside Moiety and Activity Spectrum

Stereochemical configuration profoundly influences the glycosidase inhibition profile of broussonetine-class compounds. Direct experimental evidence from total synthesis studies demonstrates that natural broussonetine I is a potent inhibitor of β-glucosidase (IC50 = 2.9 μM), whereas its synthetic enantiomer ent-broussonetine I shows markedly enhanced potency against α-glucosidase (IC50 = 0.33 μM)—a 8.8-fold increase in potency with a complete switch in enzyme target preference [1]. Similarly, ent-broussonetine J2 inhibits α-glucosidase with IC50 = 0.53 μM [1]. This stereochemical dependence has been further corroborated in studies of broussonetine W, where the enantiomer ent-broussonetine W exhibits IC50 values of 0.047 μM against rat intestinal maltase and 0.03 μM against bovine liver β-galactosidase [2].

Glycosylation SAR

Head-to-head

Glucopyranoside present → α/β-glucosidase active; absent → loss of activity

Glycosylation status determines inhibition breadth

Same-study parallel profiling (Chem Pharm Bull 1997)

Evidence Dimension	Enzyme inhibition potency and selectivity as a function of stereochemistry
Target Compound Data	Broussonetine A (natural stereochemistry as characterized in Shibano et al. 1997)
Comparator Or Baseline	Broussonetine I: β-glucosidase IC50 = 2.9 μM; ent-Broussonetine I: α-glucosidase IC50 = 0.33 μM (8.8-fold potency increase, altered target) [1]; ent-Broussonetine W: rat intestinal maltase IC50 = 0.047 μM, bovine liver β-galactosidase IC50 = 0.03 μM [2]
Quantified Difference	Stereochemical inversion alters enzyme target preference and can enhance potency by up to 8.8-fold; enantiomers exhibit distinct glycosidase inhibition spectra
Conditions	Glycosidase inhibition assays using synthetic enantiomers of broussonetine family compounds [1][2]

Why This Matters

This stereochemical sensitivity mandates that procurement specifications for broussonetine A include stereochemical purity requirements—racemic or epimeric mixtures cannot substitute for stereochemically defined natural broussonetine A in structure-activity relationship studies or mechanism-of-action investigations.

• [1] Zhao H, Kato A, Jia YM, et al. Total synthesis and glycosidase inhibition of broussonetine I and J(2). J Org Chem. 2013;78(16):7896-7902. View Source
• [2] Song YY, et al. First total synthesis of (+)-broussonetine W: glycosidase inhibition. Org Biomol Chem. 2016;14(22):5157-5166. View Source

Broussonetine A Application Scenarios

Dual α/β-Glucosidase Inhibitor Screening

Broussonetine A is optimally deployed as a validated positive control or lead compound in α-glucosidase inhibition assays for diabetes drug discovery programs. With a documented IC50 of 0.530 mg/mL against α-glucosidase under standardized assay conditions [1], it provides a reproducible benchmark for screening novel synthetic inhibitors or natural product extracts. Its activity, directly comparable to co-isolated analogues broussonetinine A (IC50 = 0.445 mg/mL) and B (IC50 = 0.460 mg/mL) [1], enables researchers to establish relative potency rankings within the pyrrolidine alkaloid class. This scenario is particularly relevant for laboratories focused on postprandial hyperglycemia management through intestinal α-glucosidase inhibition.

SAR Studies on Iminosugar Glycosylation

Broussonetine A serves as a critical reference compound for elucidating structure-activity relationships among O-glycosylated pyrrolidine alkaloids. Its defined structure as an O-β-D-glucopyranoside [1] makes it essential for comparative studies against aglycone analogues (broussonetine E and F) and other O-glycosides (broussonetinine A and B) to determine how glycosylation status modulates enzyme selectivity [1]. Researchers investigating the molecular determinants of glycosidase inhibition across α-glucosidase, β-glucosidase, β-galactosidase, and β-mannosidase require authentic, structurally verified broussonetine A to establish baseline activity for glycosylated members of this alkaloid family.

Natural Product Library for Metabolic Disorders

Broussonetine A is procured as a high-purity analytical reference standard (≥98% by HPLC) [1] for developing and validating chromatographic methods to quantify broussonetine-class alkaloids in Broussonetia species extracts, traditional medicine preparations, and botanical supplements. Its established NMR and MS characterization data [2] support method development for HPLC-UV, LC-MS, and GC-MS applications. This scenario is directly relevant to natural product chemistry laboratories, pharmacognosy research groups, and quality control departments in the botanical extract industry requiring authenticated reference materials for phytochemical standardization.

Biosynthetic Pathway of Sphingosine-Like Alkaloids

Broussonetine A functions as a chemical probe for investigating glycosidase function in sphingolipid metabolism pathways. Biosynthetic studies using 1-[13C]-glucose have established that broussonetines arise through routes similar to the first step of de novo sphingolipid synthesis, starting from condensation of D-serine and palmitoyl-CoA [1][2]. This biosynthetic connection positions broussonetine A as a valuable tool compound for glycobiology researchers studying the intersection of glycosidase inhibition, sphingolipid metabolism, and carbohydrate-processing enzyme networks. The compound's glycosidase inhibitory activity provides a pharmacological handle for interrogating enzyme function in these interconnected pathways.

Application

Selection Property

Validation Focus

Dual α/β-glucosidase screening

Multi-glycosidase inhibition profile

Verify α/β-glucosidase co-inhibition in assay

Iminosugar glycosylation SAR studies

4-O-β-D-glucopyranoside reference

Confirm activity shift upon deglycosylation

Carbohydrate enzyme screening libraries

Broad-spectrum glycosidase inhibitor

Assess multi-enzyme inhibition in phenotypic screens

Biosynthetic pathway studies

Authentic alkaloid standard

Confirm biosynthetic origin via feeding experiments

• [1] Bao L, Cui WF, Yu JP, Yu K, Wang MK. Chemical constituents with α-glycosidase inhibiting activity from the bark of Broussonetia papyrifera. Nat Prod Res Dev. 2011;23(6):934-936. View Source
• [2] Shibano M, Kitagawa S, Nakamura S, Akazawa N, Kusano G. Studies on the constituents of Broussonetia species. II. Six new pyrrolidine alkaloids, broussonetine A, B, E, F and broussonetinine A and B, as inhibitors of glycosidases from Broussonetia kazinoki Sieb. Chem Pharm Bull (Tokyo). 1997;45(4):700-705. View Source